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Compound of Interest

Compound Name: lopentol

Cat. No.: B125893

For Researchers, Scientists, and Drug Development
Professionals

These application notes provide a detailed protocol for the administration of iopentol for
computed tomography (CT) angiography in mice. The following sections outline the necessary
materials, experimental procedures, and data presentation guidelines to ensure reproducible
and high-quality imaging results.

Introduction

lopentol is a non-ionic, monomeric, tri-iodinated, water-soluble X-ray contrast medium. Its
primary application is to enhance the visibility of vascular structures during radiographic
procedures. In preclinical research, particularly in murine models, CT angiography is a critical
tool for visualizing the vasculature to study a wide range of physiological and pathological
conditions. lopentol is excreted almost entirely unchanged through the kidneys.[1][2] Its safety
profile in rodents has been shown to be comparable to other non-ionic monomeric contrast
agents.[3]

Quantitative Data Summary

The following table summarizes key quantitative parameters for the administration of iodinated
contrast agents in mice for CT angiography, extrapolated from studies using similar agents due
to the limited availability of data specifically for iopentol in this application.
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Parameter

Value

Source |/ Rationale

lopentol Concentration

300-350 mg I/mL

Standard commercially
available concentrations for

similar agents.[4][5]

Dosage

2 mL/kg body weight

Based on pediatric human
studies and common practice

in murine imaging.

Typical Injection Volume

50 - 100 L for a 25g mouse

Calculated from the dosage

and average mouse weight.

Administration Route

Intravenous (tail vein)

Standard route for systemic

vascular imaging.

Anesthesia

1.5-2.5% Isoflurane in Oz

To immobilize the mouse and

maintain physiological stability.

Imaging Window

30-90 minutes post-injection

Optimal time for vascular
opacification with similar

agents.

Experimental Protocols
Animal Preparation

» Acclimatization: Allow mice to acclimate to the laboratory environment for at least 7 days

prior to the experiment.

o Anesthesia: Anesthetize the mouse using an induction chamber with 3% isoflurane in oxygen

at a flow rate of 0.5-2.0 L/min. Once induced, transfer the mouse to the imaging bed and

maintain anesthesia using a nose cone with 1.5-2.5% isoflurane.

» Physiological Monitoring: Monitor the animal's respiratory rate and body temperature

throughout the procedure. Maintain body temperature using a heating pad.

» Catheter Placement: Place a catheter (e.g., 27-30 gauge) into the lateral tail vein for

administration of the contrast agent.
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lopentol Administration

o Dosage Calculation: Calculate the required volume of iopentol based on the mouse's body
weight (2 mL/kg). For a 25g mouse, this corresponds to 50 pL.

e Injection: Administer the calculated volume of iopentol as a bolus injection through the tail
vein catheter.

o Saline Flush: Immediately following the iopentol injection, administer a saline flush of 25-50
UL to ensure the entire contrast dose enters circulation.

CT Image Acquisition

e Scanner Parameters: Set the micro-CT scanner parameters for optimal vascular imaging.
Typical parameters include a tube voltage of 70-90 kVp and an exposure time of 200-300 ms
per projection.

o Gating: Employ respiratory and/or cardiac gating to minimize motion artifacts, which is
crucial for cardiac and thoracic angiography.

e Scan Timing: Initiate the CT scan within the optimal imaging window of 30-90 minutes post-
injection to capture the arterial and early venous phases of contrast enhancement.

¢ Image Reconstruction: Reconstruct the acquired projection data into a 3D volume using the
manufacturer's software.

Visualizations
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Caption: Workflow for CT Angiography in Mice using lopentol.
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Caption: Logical Flow from Input to Output in a CT Angiography Experiment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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